![molecular formula C18H21N3O2S B5565429 4-(4-morpholinylmethyl)-N'-[1-(2-thienyl)ethylidene]benzohydrazide](/img/structure/B5565429.png)
4-(4-morpholinylmethyl)-N'-[1-(2-thienyl)ethylidene]benzohydrazide
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Description
4-(4-morpholinylmethyl)-N'-[1-(2-thienyl)ethylidene]benzohydrazide, also known as MTB, is a chemical compound that has been widely studied for its potential applications in various fields. MTB is a hydrazide derivative that has been found to possess a range of biological activities, including anti-tumor, anti-inflammatory, and anti-viral properties. The purpose of
Scientific Research Applications
Antimicrobial and Antitubercular Activity
A study by Raparti et al. (2009) focused on the synthesis of a series of 4-(morpholin-4-yl)-N'-(arylidene)benzohydrazides, which demonstrated significant antitubercular activity against Mycobacterium tuberculosis H37Rv and clinical isolates resistant to standard tuberculosis drugs. These compounds, including variants of the specified chemical structure, were found to have potent activity, suggesting their potential use in developing new antitubercular agents (Raparti et al., 2009).
Antimicrobial and Antifungal Properties
The synthesis and characterization of adamantane-isothiourea hybrid derivatives, including morpholine-4-carbothioimidates, were reported by Al-Wahaibi et al. (2017). These compounds displayed potent broad-spectrum antibacterial activity and moderate antifungal properties, indicating the potential of morpholine derivatives in antimicrobial applications (Al-Wahaibi et al., 2017).
Antioxidant and Glucosidase Inhibitory Activities
A study on benzimidazole derivatives containing a morpholine skeleton at the C-6 position, including those related to the compound of interest, demonstrated significant antioxidant activities and α-glucosidase inhibitory potential. These findings suggest applications in managing oxidative stress and glucose regulation, potentially relevant for diabetes treatment (Özil et al., 2018).
Biodegradability and Physicochemical Properties
Pernak et al. (2011) explored the synthesis, toxicity, biodegradability, and physicochemical properties of 4-benzyl-4-methylmorpholinium-based ionic liquids. This research highlights the importance of morpholine derivatives in developing environmentally friendly chemicals with potential applications in various industrial processes (Pernak et al., 2011).
properties
IUPAC Name |
4-(morpholin-4-ylmethyl)-N-[(E)-1-thiophen-2-ylethylideneamino]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O2S/c1-14(17-3-2-12-24-17)19-20-18(22)16-6-4-15(5-7-16)13-21-8-10-23-11-9-21/h2-7,12H,8-11,13H2,1H3,(H,20,22)/b19-14+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMXWDFUSNSRSCX-XMHGGMMESA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=NNC(=O)C1=CC=C(C=C1)CN2CCOCC2)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=N\NC(=O)C1=CC=C(C=C1)CN2CCOCC2)/C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(morpholin-4-ylmethyl)-N-[(E)-1-thiophen-2-ylethylideneamino]benzamide |
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